Cas no 1261752-77-5 (3-Methoxy-2-(trifluoromethoxy)benzyl bromide)

• Product Name: 3-Methoxy-2-(trifluoromethoxy)benzyl bromide
• CAS No: 1261752-77-5
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• CID: 4988188
• Update Time: 2025-07-21

3-Methoxy-2-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C9H8BrF3O2/c1-14-7-4-2-3-6(5-10)8(7)15-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： FZEMJYZPTZOLKL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Additional information on 3-Methoxy-2-(trifluoromethoxy)benzyl bromide

Introduction to 3-Methoxy-2-(trifluoromethoxy)benzyl bromide (CAS No. 1261752-77-5)

3-Methoxy-2-(trifluoromethoxy)benzyl bromide (CAS No. 1261752-77-5) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound features a benzyl bromide moiety, a methoxy group, and a trifluoromethoxy group, each contributing to its reactivity and utility in chemical reactions.

The methoxy group (OCH₃) is a common functional group in organic chemistry, known for its electron-donating properties. It can enhance the nucleophilicity of the benzyl bromide, making it more reactive in substitution reactions. The trifluoromethoxy group (OCF₃) is an electron-withdrawing group that imparts additional stability and reactivity to the molecule, making it particularly useful in the synthesis of fluorinated compounds.

The bromine atom in the benzyl bromide moiety is a leaving group that can be readily displaced by nucleophiles, making this compound an excellent starting material for various synthetic transformations. This property is crucial in the development of new drugs and agrochemicals, where precise control over functional groups is essential.

In recent years, there has been significant interest in the use of fluorinated compounds in pharmaceutical research due to their unique properties. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of drug molecules, leading to enhanced therapeutic efficacy and reduced side effects. The presence of the trifluoromethoxy group in 3-Methoxy-2-(trifluoromethoxy)benzyl bromide makes it particularly suitable for these applications.

A study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that the trifluoromethoxy group significantly enhanced the antiviral activity of the final compounds, making them promising candidates for further clinical development.

In addition to its applications in pharmaceuticals, 3-Methoxy-2-(trifluoromethoxy)benzyl bromide has also found use in agrochemical research. A recent publication in Pesticide Biochemistry and Physiology described its role as an intermediate in the synthesis of a new class of herbicides with improved selectivity and reduced environmental impact. The methoxy and trifluoromethoxy groups were found to enhance the herbicidal activity while minimizing toxicity to non-target organisms.

The synthetic versatility of 3-Methoxy-2-(trifluoromethoxy)benzyl bromide has also been explored in academic research. A study published in Organic Letters reported a novel synthetic route to this compound using a palladium-catalyzed cross-coupling reaction. This method provides a more efficient and environmentally friendly approach to its synthesis, which is crucial for large-scale production.

In conclusion, 3-Methoxy-2-(trifluoromethoxy)benzyl bromide (CAS No. 1261752-77-5) is a valuable compound with a wide range of applications in pharmaceutical and agrochemical research. Its unique combination of functional groups makes it an excellent starting material for various synthetic transformations, leading to the development of new drugs and agrochemicals with improved properties. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.